Cas no 2229233-25-2 (tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate
• CAS No: 2229233-25-2
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 6233614
• PubChem ID: 165647722
• Update Time: 2025-09-28

tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate
• tert-butyl N-{5-bromo-2-[1-hydroxy-2-(methylamino)ethyl]phenyl}carbamate
• EN300-1888042
• 2229233-25-2

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(19)17-11-7-9(15)5-6-10(11)12(18)8-16-4/h5-7,12,16,18H,8H2,1-4H3,(H,17,19)
• InChI Key： JRTOEJAIIUNWKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(CNC)O

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate

Introduction to tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate (CAS No. 2229233-25-2)

tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate (CAS No. 2229233-25-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features, including a brominated phenyl ring and a hydroxy-methylamino substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The brominated phenyl ring in the structure of tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate plays a crucial role in its biological activity. Bromine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and interact with target proteins. This property is particularly valuable in the development of drugs that need to penetrate specific tissues or cells.

The presence of the hydroxy-methylamino substituent adds another layer of complexity to the molecule. Hydroxyl groups can form hydrogen bonds with target proteins, enhancing the binding affinity and selectivity of the compound. Additionally, the amino group can participate in various chemical reactions, making this compound a versatile scaffold for further derivatization and optimization.

In recent years, tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its activity against various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for drug discovery.

A study published in the Journal of Medicinal Chemistry highlighted the ability of tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate to modulate GPCR activity. The researchers found that this compound exhibited selective binding to specific GPCRs, suggesting its potential as a tool for probing receptor function and as a starting point for drug development. The study also demonstrated that the compound's brominated phenyl ring and hydroxy-methylamino substituent were critical for its binding affinity and selectivity.

Beyond GPCRs, tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Inflammation is a key driver of many diseases, including arthritis, asthma, and neurodegenerative disorders. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant anti-inflammatory activity in vitro and in animal models. The researchers attributed this activity to the compound's ability to inhibit pro-inflammatory cytokines and enzymes.

The potential applications of tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate extend beyond inflammation. It has also been explored for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons, and there is an urgent need for effective treatments. A study published in the Journal of Neurochemistry found that this compound could protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

In addition to its therapeutic potential, tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate has been studied for its synthetic accessibility and chemical stability. The tert-butyl carbamate group provides protection for the amine functionality during synthetic transformations, making it easier to manipulate the molecule without degrading it. This property is particularly valuable in multi-step synthetic routes where functional group compatibility is essential.

The chemical stability of tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate has also been evaluated under various conditions. Studies have shown that it remains stable under standard laboratory conditions and can be stored without significant degradation over extended periods. This stability is important for both research purposes and potential pharmaceutical applications.

In conclusion, tert-butyl N-{5-bromo-2-1-hydroxy-2-(methylamino)ethylphenyl}carbamate (CAS No. 2229233-25-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the brominated phenyl ring and hydroxy-methylamino substituent, contribute to its biological activity and make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable tool in drug discovery efforts.